1-(5-Bromopyridin-2-yl)piperidin-2-one

• IUPAC Name: 1-(5-bromopyridin-2-yl)piperidin-2-one
• InChI: InChI=1S/C10H11BrN2O/c11-8-4-5-9(12-7-8)13-6-2-1-3-10(13)14/h4-5,7H,1-3,6H2
• InChI Key: GSDHAZWAVSTSTE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)C2=NC=C(C=C2)Br
• Molecular Formula: C10H11BrN2O
• Molecular Weight: 255.11 g/mol

Description

1-(5-Bromopyridin-2-yl)piperidin-2-one is a chemical compound with the molecular formula C10H11BrN2O and a molecular weight of 255.11 g/mol. It is intended for research use only and not for human or veterinary use.

Molecular Structure Analysis

The molecular structure of 1-(5-Bromopyridin-2-yl)piperidin-2-one can be represented by the SMILES string OC1CCCN(C2=CC=C(C=N2)Br)C1. This compound contains a bromopyridinyl group attached to a piperidinone group.

Physical And Chemical Properties Analysis

1-(5-Bromopyridin-2-yl)piperidin-2-one is a solid compound. Its exact physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the searched resources.

Scientific Research Applications

Asymmetric Synthesis

• Synthesis of 2-Substituted Piperazines : A study by Micouin et al. (1994) described the synthesis of 3-substituted piperidines from lactam 1 via the bromo derivative 2i, which is closely related to 1-(5-Bromopyridin-2-yl)piperidin-2-one. This process involves optically pure direct alkylation and diastereoselective substitution, indicating its utility in asymmetric synthesis (Micouin et al., 1994).

Arylation of Azoles

• Synthesis of Piperidines : Shevchuk et al. (2012) developed a method for preparing 3- and 4-(1H-azol-1-yl)piperidines by arylation of azoles with bromopyridines, followed by reduction of the pyridine ring. This method was extended to benzo analogues, suggesting the potential of 1-(5-Bromopyridin-2-yl)piperidin-2-one in arylation reactions (Shevchuk et al., 2012).

Antiplatelet Aggregation Activity

• Carbamoylpyridine and Carbamoylpiperidine Analogs : Youssef et al. (2011) synthesized new carbamoylpyridine and carbamoylpiperidine analogs, including a bromobenzyl-piperidino-carbonyl compound, and evaluated their antiplatelet aggregation activity. This suggests the relevance of bromopyridinyl-piperidinones in medicinal chemistry for cardiovascular health (Youssef et al., 2011).

Synthesis of Conformationally Rigid Diamines

• Synthesis of Pyrrolidin-1-ylpiperidine : Smaliy et al. (2011) proposed a novel method for synthesizing 3-(pyrrolidin-1-yl)piperidine, a conformationally rigid diamine with significance in medicinal chemistry, indicating the possible use of related bromopyridinyl-piperidinones in similar syntheses (Smaliy et al., 2011).

Synthesis of Bioactive Compounds

• Synthesis of 2-Aminopyridines : Bolliger et al. (2011) highlighted the importance of 2-aminopyridines in bioactive compounds and organic materials, suggesting the potential of bromopyridinyl derivatives in the synthesis of such compounds (Bolliger et al., 2011).

• Synthesis and Biological Activity of Piperidin-4-yl Compounds : Li et al. (2015) synthesized a compound containing a 3-bromo-1-(3-chloropyridin-2-yl) group and evaluated its fungicidal and antiviral activities. This underscores the potential of bromopyridinyl-piperidinones in developing antiviral agents (Li et al., 2015).

Safety And Hazards

The safety information available indicates that 1-(5-Bromopyridin-2-yl)piperidin-2-one may be harmful if swallowed (Hazard Statement: H301). Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and obtaining special instructions before use.

Future Directions

The future directions for research on 1-(5-Bromopyridin-2-yl)piperidin-2-one and similar compounds could involve the development of fast and cost-effective methods for the synthesis of substituted piperidines, as they are important synthetic fragments for designing drugs. Additionally, further studies could focus on the discovery and biological evaluation of potential drugs containing the piperidine moiety.